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Compound of Interest

Compound Name: Sodium 4-aminosalicylate

CAS No.: 133-10-8

Cat. No.: B086723 Get Quote

Executive Summary & Core Directive
Sodium 4-aminosalicylate (PAS Sodium) is a biologically active pharmaceutical ingredient

(API) used historically as a bacteriostatic anti-tubercular agent and currently in inflammatory

bowel disease (IBD) research. While often classified as "non-hazardous" for transport (DOT), it

must not be treated as general trash or disposed of down the drain.

The Critical Safety Imperative: PAS Sodium is chemically unstable in acidic environments and

under thermal stress. It undergoes decarboxylation to form m-aminophenol (MAP), a

compound significantly more toxic than the parent drug. Therefore, strict segregation from

acids during waste accumulation is the primary safety constraint.

Preferred Disposal Method: High-temperature incineration equipped with an afterburner and

scrubber.

Chemical Profile & Hazard Assessment
To ensure safe handling, researchers must understand the chemical behavior that dictates

disposal protocols.
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Parameter Data Operational Implication

CAS Number 133-10-8 (Dihydrate) Use for waste manifesting.

Solubility ~1 g/2 mL (Water)
Highly mobile in water

systems; ZERO drain disposal.

Stability Air/Light Sensitive

Oxidizes to brown/black color.

Darkened waste indicates

degradation.

Incompatibility Strong Acids, Oxidizers

CRITICAL: Contact with acid

precipitates free acid and

accelerates conversion to toxic

m-aminophenol.

RCRA Status Non-Listed (typically)

Treat as "Non-RCRA

Regulated Pharmaceutical

Waste" but incinerate to

prevent bioaccumulation.

The Degradation Mechanism (The "Why")
Unlike stable salts, PAS Sodium is a salicylate. In the presence of acids (pH < 3) or heat, it

loses carbon dioxide:

Self-Validating Observation: If your white crystalline waste turns brown or black, autoxidation

or decarboxylation has occurred. Handle with increased PPE (nitrile gloves, N95/P100

respirator).

Pre-Disposal Protocol: Segregation & Preparation
Before disposal, waste must be segregated to prevent the formation of toxic byproducts.

A. Segregation Rules
NO ACIDS: Never add PAS Sodium waste to the "Acidic Aqueous" waste stream. This is the

most common lab error. It will precipitate the free acid (clogging containers) and generate

toxic phenols.
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NO OXIDIZERS: Keep away from nitrates, permanganates, and peroxides to prevent rapid

oxidation or fire hazards.

Dedicated Container: Collect in a container labeled "Non-Halogenated

Organic/Pharmaceutical Waste."

B. Container Selection
Solid Waste: High-density polyethylene (HDPE) wide-mouth jars.

Liquid Waste: Amber glass or HDPE bottles (to protect from light degradation).

Labeling: Must explicitly state:

Contents: "Sodium 4-aminosalicylate (Aqueous/Solid)"

Hazard:[1][2] "Irritant," "Pharmaceutical Waste"

Step-by-Step Disposal Workflow
Scenario A: Solid Waste (Expired Powder/Spill Cleanup)

PPE Donning: Wear nitrile gloves, safety goggles, and a lab coat. If dust generation is likely,

use a fume hood or N95 respirator.

Containment: Transfer the solid directly into the dedicated HDPE waste jar.

Deactivation (Optional but Recommended for High Potency): If required by local EHS for

active pharmaceuticals, wet the solid slightly with water to prevent dusting, then seal.

Sealing: Cap tightly. Ensure the exterior is free of residue.

Transfer: Move to the satellite accumulation area.

Scenario B: Liquid Waste (Mother Liquor/Experimental
Solutions)

pH Check (The Validation Step): Dip a pH strip into the waste solution.
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If pH < 5: Neutralize slowly with dilute Sodium Hydroxide (NaOH) or Sodium Bicarbonate (

) until pH is 6–8. Do not dispose of acidic PAS solutions directly.

Solvent Compatibility: Ensure the solution does not contain halogenated solvents (e.g.,

Chloroform, DCM) unless the waste stream is specifically "Halogenated." PAS Sodium is

typically dissolved in water or alcohols.

Transfer: Pour into the "Non-Halogenated Organic" or "Aqueous Pharmaceutical" waste

container.

Log: Record volume and concentration on the waste tag.

Visual Decision Logic (DOT Diagram)
The following diagram outlines the decision logic for disposing of PAS Sodium, emphasizing

the critical pH check to prevent toxic degradation.
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Figure 1: Decision tree for Sodium 4-aminosalicylate disposal.[3][4] Note the critical pH

adjustment step for liquids to prevent decarboxylation into toxic byproducts.

Emergency Procedures: Spill Management
Minor Spill (< 50g/50mL):

Isolate: Inform nearby personnel.

PPE: Nitrile gloves, goggles, lab coat.

Solid Spill: Gently sweep into a dustpan. Do not dry sweep vigorously to avoid airborne dust.

Use a wet paper towel to pick up residue.

Liquid Spill: Absorb with vermiculite or spill pads.

Clean: Wipe area with water and soap.

Disposal: Place all cleanup materials into the Solid Waste container.

Major Spill (> 50g/50mL):

Evacuate: Leave the immediate area if dust is airborne.

Ventilate: Allow aerosols to settle (15-30 mins).

Contact: Call EHS or the Chemical Spill Response Team.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b086723?utm_src=pdf-custom-synthesis
https://sds.edqm.eu/pdf/SDS/EDQM_201600824_1.0_SDS_EN.pdf?ref=1709491055
https://www.chemicalbook.com/msds/sodium-4-aminosalicylate-dihydrate.htm
https://www.chemsrc.com/en/cas/6018-19-5_1150757.html
https://www.fishersci.com/store/msds?partNumber=AAJ6444922&productDescription=SOD+4-AMINOSALICYLATE+98+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.epa.gov/hwgenerators/management-hazardous-waste-pharmaceuticals
https://www.benchchem.com/product/b086723#sodium-4-aminosalicylate-proper-disposal-procedures
https://www.benchchem.com/product/b086723#sodium-4-aminosalicylate-proper-disposal-procedures
https://www.benchchem.com/product/b086723#sodium-4-aminosalicylate-proper-disposal-procedures
https://www.benchchem.com/product/b086723#sodium-4-aminosalicylate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086723?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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